Cas no 1804171-01-4 (2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1804171-01-4
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4979568
• Update Time: 2025-05-25

2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrClO2/c1-6(11)10(14)8-4-2-3-7(5-13)9(8)12/h2-4,6,13H,5H2,1H3
• InChI Key： QRHOONNMYZZEJB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CO)C=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804171-01-4)

2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one, with the CAS number 1804171-01-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of aryl ketones and features a unique molecular structure combining bromo, chloro, and hydroxymethyl functional groups. Its distinct properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

Researchers and industry professionals often search for 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one synthesis, CAS 1804171-01-4 applications, and aryl ketone derivatives due to its relevance in modern chemistry. The compound's versatility stems from its reactive sites, which allow for further functionalization. For instance, the hydroxymethyl group can undergo oxidation or esterification, while the bromo substituent offers opportunities for nucleophilic substitution reactions. These characteristics align with current trends in green chemistry and sustainable synthesis, as scientists seek efficient pathways to minimize waste and energy consumption.

In the context of drug development, 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one serves as a precursor for bioactive molecules targeting various therapeutic areas. Its structural motif is found in compounds investigated for anti-inflammatory and antimicrobial properties, reflecting the growing demand for novel treatments amid rising antibiotic resistance. Additionally, the compound's photophysical properties have sparked interest in organic electronics, where it could contribute to the design of light-emitting materials or sensors.

The analytical characterization of CAS 1804171-01-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets stringent quality standards, a critical factor for industries prioritizing regulatory compliance. Recent advancements in computational chemistry have also enabled researchers to predict the behavior of this molecule in silico, accelerating its integration into larger projects.

As the scientific community focuses on precision medicine and tailored therapeutics, intermediates like 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one gain prominence. Its role in constructing chiral building blocks aligns with the push for enantioselective synthesis, addressing the need for optically pure pharmaceuticals. Furthermore, discussions around scalable production highlight the balance between laboratory-scale innovation and industrial feasibility—a key consideration for startups and established manufacturers alike.

Environmental and safety profiles of aryl ketone derivatives remain a hot topic, with searches for biodegradable intermediates and low-toxicity reagents increasing. While 1804171-01-4 is handled under controlled conditions, its derivatives are often evaluated for eco-friendly alternatives in line with global sustainability goals. This dual focus on performance and responsibility underscores the compound's relevance in contemporary research agendas.

In summary, 2-Bromo-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-1-one (CAS 1804171-01-4) exemplifies the intersection of innovation and practicality in modern chemistry. From medicinal chemistry to advanced materials, its applications continue to expand, driven by both scientific curiosity and industrial demand. As exploration of its potential deepens, this compound will likely remain a fixture in peer-reviewed studies and patent filings for years to come.